Cas no 889951-16-0 (2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]-)

• Product Name: 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]-
• CAS No: 889951-16-0
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD06802464
• CID: 5225274
• Update Time: 2026-03-07

2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]-

• MDL： MFCD06802464
• Inchi： 1S/C18H16N2O/c19-18-11-8-16(12-20-18)15-6-9-17(10-7-15)21-13-14-4-2-1-3-5-14/h1-12H,13H2,(H2,19,20)
• InChI Key： UYUNUSNASIXHMF-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=C(OCC3=CC=CC=C3)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]-

Introduction to 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- (CAS No. 889951-16-0)

2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]-, identified by its Chemical Abstracts Service (CAS) number 889951-16-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its dual amine and phenolic functional groups, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- consists of a pyridine core substituted at the 2-position with an amine group and at the 5-position with a phenyl ring that is further modified with a phenylmethoxy group. This intricate arrangement imparts distinct chemical properties that may contribute to its interaction with biological targets. The presence of both electron-donating and electron-withdrawing groups in its structure suggests potential for various pharmacological effects, including modulatory actions on enzyme systems and receptor binding.

In recent years, there has been a growing interest in pyridine-based compounds due to their versatility in medicinal chemistry. Researchers have been exploring these molecules for their potential applications in treating a wide range of diseases, from oncology to neurodegenerative disorders. The specific configuration of 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- makes it an intriguing subject for studying its pharmacokinetic behavior and potential side effects. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression.

The synthesis of 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system present in this molecule. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in developing novel therapeutic agents.

One of the most compelling aspects of studying 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity to target specific disease pathways more effectively. This modular approach to drug development is particularly valuable in addressing complex diseases that require tailored therapeutic interventions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacological properties of molecules like 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- with remarkable accuracy. These computational models help in rationalizing experimental observations and guiding the design of next-generation derivatives with enhanced efficacy and reduced toxicity. Such integrative approaches combining experimental data with computational insights are revolutionizing the field of drug discovery.

The pharmacological profile of 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- is still under active investigation, but early findings suggest promising applications in modulating key signaling pathways involved in disease progression. For instance, studies have indicated that this compound may interfere with the activity of kinases and other enzymes that play critical roles in cancer cell proliferation and survival. By targeting these pathways, 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- could potentially offer a new therapeutic strategy for combating cancer.

Moreover, the structural motif present in 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- is reminiscent of several known bioactive molecules that have shown efficacy in clinical trials. This similarity suggests that this compound may share certain mechanistic properties with these drugs, potentially facilitating faster translation from preclinical studies to clinical applications. However, thorough toxicological assessments are necessary to ensure its safety before considering human trials.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural compounds that have been structurally optimized through medicinal chemistry interventions. The pyridine derivatives exemplified by 2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- represent another example where nature's diversity continues to inspire innovative drug design strategies.

In conclusion,2-Pyridinamine, 5-[4-(phenylmethoxy)phenyl]- (CAS No. 889951-16-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule or scaffold for developing new drugs. As our understanding of disease mechanisms advances, compounds like this will play an increasingly important role in addressing unmet medical needs.